Cas no 75-25-2 (Bromoform)

Tribromomethane, also known as bromoform, is mainly used as an intermediate in organic synthesis and drug manufacturing. Accidents in the production, use, storage and transportation of tribromomethane in factories and enterprises will cause harm to the environment< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference, and tribromomethane was included in the list of three types of carcinogens< Br>
Bromoform structure
Bromoform structure
Bromoform
75-25-2
CHBR3
252.73
MFCD00000128
33986
5558

Bromoform Properties

Names and Identifiers

    • Bromoform
    • METHENYL TRIBROMIDE
    • tribromide
    • TRIBROMOMETHANE
    • Bromoforme
    • bromoforme(french)
    • Bromoformio
    • CHBr3
    • Formyltribromide
    • Methane,tribromo-
    • methyltribromide
    • NCI-C55130
    • Rcra waste number U225
    • Tribrommethaan
    • Tribrommethan
    • Tribromometan
    • tribromo-methan
    • tribromomethane(bromoform)
    • Bromoform solution
    • Bromoform, in Certan bottle
    • Bromoform, in Certan bottleneat
    • Tribromomethane (stabilized with 2-Methyl-2-butene)
    • Tribromomethane (stabilized with Ethanol)
    • rcrawastenumberu225
    • Tribromomethane
    • 75-25-2
    • Metano, tribromo-
    • B0806
    • NSC-8019
    • Methyl tribromide
    • C-H-Br3
    • TUT9J99IMU
    • Q409799
    • BROMOFORM [MI]
    • Bromoform, puriss., >=99.0% (GC)
    • Bromoform, contains 60-120 ppm 2-methyl-2-butene as stabilizer, 99%
    • Bromoform 5000 microg/mL in Methanol
    • Tri bromo methane
    • CAS-75-25-2
    • BRO (CHRIS Code)
    • Tribromometano
    • Bromoform, 96%, stab. with ethanol
    • DTXCID401374
    • BIDD:ER0622
    • UN 2515
    • NCGC00257743-01
    • Bromoform [USP]
    • BCP10566
    • Bromoform; (Tribromomethane)
    • 4471-18-5
    • UN2515
    • Bromoformio [Italian]
    • BRN 1731048
    • AT27291
    • Bromoform, amylene stabilized, analytical standard
    • HSDB 2517
    • SCHEMBL18691
    • J-519947
    • UNII-TUT9J99IMU
    • Tribromomethane 100 microg/mL in Methanol
    • FT-0623248
    • NA2515
    • BROMOFORM [HSDB]
    • S0653
    • NCGC00091318-02
    • Bromoform; (Tribromomethane)
    • Tribrommetan (Bromoform)
    • bromo form
    • EINECS 200-854-6
    • Bromoform (stabilized with Ethanol)
    • AMY21869
    • FT-0623471
    • MBR
    • BROMOFORM [IARC]
    • Tox21_200189
    • CHEMBL345248
    • Tribrommethaan [Dutch]
    • Bromoform, technical grade
    • AI3-28587
    • Methane, tribromo-
    • WLN: EYEE
    • Bromoform - contains 60-120ppm 2-Methyl-2-butene as stabilizer
    • Tribrommethan [German]
    • Bromoform 100 microg/mL in Methanol
    • BROMOFORM (13C)
    • LS-64
    • F0001-1896
    • AKOS009031540
    • DB03054
    • T0348
    • Bromoform, contains 1-3% ethanol as stabilizer, 96%
    • CHEBI:38682
    • EN300-19388
    • DTXSID1021374
    • BROMOFORM (CONTAINS 60-120PPM 2-METHYL-2-BUTENE AS STABILIZER)
    • Tribromomethane; methyl tribromide
    • 4-01-00-00082 (Beilstein Handbook Reference)
    • InChI=1/CHBr3/c2-1(3)4/h1
    • CCRIS 98
    • Bromoform, puriss., 97.0%
    • NCGC00091318-01
    • Bromoform [UN2515] [Poison]
    • Bromoforme [French]
    • BP-21414
    • Bromoform (Tribrommetan)
    • NSC8019
    • bromoform (tribromomethane)
    • NSC 8019
    • Tribromometan [Italian]
    • MFCD00000128
    • BROMOFORM [WHO-DD]
    • Bromoform [UN2515] [Poison]
    • RCRA waste no. U225
    • Tribromomethane; Bromoform; Methenyl tribromide; NSC 8019
    • NS00002299
    • Bromoform,97%
    • Bromoform Solution in Methanol, 1000ug/mL
    • Bromoform - Stabilized with ethanol
    • 1ST000954-1000M
    • +Expand
    • MFCD00000128
    • DIKBFYAXUHHXCS-UHFFFAOYSA-N
    • 1S/CHBr3/c2-1(3)4/h1H
    • C(Br)(Br)Br
    • 1731048

Computed Properties

  • 249.76300
  • 0
  • 0
  • 0
  • 249.763
  • 4
  • 8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.8
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 2.45470
  • 0.00000
  • 1420
  • n20/D 1.595(lit.)
  • Slightly soluble, 0.301 g/100 ml
  • 146-150 °C(lit.)
  • 5-8 °C (lit.)
  • 5 mmHg ( 20 °C)
  • Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
  • water: soluble800 part(lit.)
  • 5000 μg/mL in methanol
  • Colorless heavy liquid with chloroform like taste. [1]
  • Stability May be an explosion hazard, especially when heated. Stable, but light-sensitive. Non-flammable. Incompatible with chemically active metals, strong bases. May contain ca 1% ethanol or 1-pentene (amylene) as a stabilizer.
  • Slightly soluble in water, soluble in ethanol, ether, chloroform, benzene, etc. [9]
  • Light Sensitive
  • 13.7(at 25℃)
  • 2.89 g/mL at 25 °C(lit.)
  • 10.48 eV

Bromoform Security Information

  • GHS06 GHS06 GHS09 GHS09
  • PB5600000
  • 3
  • 6.1
  • S28-S45-S61-S28A-S36/37-S16-S7
  • III
  • III
  • R22; R23; R36/38; R51/53
  • 6.1
  • N N
  • UN 2515 6.1/PG 3
  • H302,H315,H319,H331,H411
  • P261,P273,P305+P351+P338,P311
  • dangerous
  • 2-8°C
  • III
  • 22-23-36/38-51/53
  • Danger
  • Yes
  • LD50 s.c. in mice: 7.2 mmol/kg (Kutob, Plaa)
  • 6.1
  • 8-10

Bromoform Customs Data

  • 2903399020
  • China Customs Code:

    2903399020

    Overview:

    2903399020 Methyl bromide.Regulatory conditions:14abxy.VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    1.Import license
    4.Export license
    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods
    x.Export license(processing trade)
    y.Export license(Small border trade)

    Inspection and quarantine category:

    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2903399020 bromomethane.supervision conditions:14abxy.VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:5.5%.general tariff:30.0%

Bromoform Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  2 h, 20 - 25 °C
Reference
Reaction of Lithium Acylate α-Carbanions with Carbon Tetrabromide
Zorin, A. V.; et al, Russian Journal of Organic Chemistry, 2019, 55(10), 1527-1531

Bromoform Preparation Products

Bromoform Related Literature